Cas no 1805614-98-5 (6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid)

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structural features, including the chloromethyl and difluoromethyl substituents, enhance reactivity and bioactivity, making it a valuable intermediate in synthetic chemistry. The methoxy group contributes to stability and solubility, while the acetic acid moiety allows for further functionalization. This compound is particularly useful in the development of active ingredients, offering a balance of electrophilic reactivity and structural diversity. Its well-defined chemical properties facilitate precise modifications, supporting research in drug discovery and crop protection. High purity and consistent quality ensure reliable performance in advanced synthetic processes.

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid structure

1805614-98-5 structure

Product Name:6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid

CAS No:1805614-98-5

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4897490

Update Time:2025-06-07

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid
- Inchi： 1S/C10H10ClF2NO3/c1-17-7-2-5(4-11)14-6(3-8(15)16)9(7)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
- InChI Key： SACZIBZNHOKVKF-UHFFFAOYSA-N
- SMILES： ClCC1=CC(=C(C(F)F)C(CC(=O)O)=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.4
Topological Polar Surface Area: 59.4

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029017963-250mg	6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid	1805614-98-5	95%	250mg	$940.80	2022-04-01
Alichem	A029017963-500mg	6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid	1805614-98-5	95%	500mg	$1,786.10	2022-04-01
Alichem	A029017963-1g	6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid	1805614-98-5	95%	1g	$3,010.80	2022-04-01

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Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid (CAS No. 1805614-98-5): A Comprehensive Overview

6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid (CAS No. 1805614-98-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloromethyl, difluoromethyl, and methoxy substituents, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid is particularly noteworthy for its combination of functional groups. The presence of the chloromethyl group introduces reactivity and potential for further derivatization, while the difluoromethyl moiety imparts unique electronic and steric properties. The methoxy substituent on the pyridine ring enhances the compound's lipophilicity and stability, contributing to its overall biological profile.

Recent studies have explored the pharmacological properties of 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the biosynthesis of a particular metabolite, suggesting its utility in treating metabolic disorders.

In addition to its enzymatic inhibition properties, 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid has shown promise in preclinical studies as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute revealed that this compound significantly reduces inflammation in animal models by modulating the expression of pro-inflammatory cytokines. These findings highlight its potential for developing new therapies for inflammatory diseases such as arthritis and asthma.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid has been optimized through various synthetic routes, each offering distinct advantages in terms of yield and purity. One efficient method involves the sequential addition of reagents to a pyridine scaffold, followed by selective functionalization steps to introduce the desired substituents. This approach ensures high stereoselectivity and regioselectivity, crucial for producing the compound with consistent quality.

To further understand the biological mechanisms underlying the effects of 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid, researchers have employed advanced techniques such as molecular docking and computational modeling. These tools have provided insights into the binding interactions between the compound and its target proteins, elucidating the structural basis for its biological activity. Such knowledge is invaluable for rational drug design and optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings pave the way for more extensive phase II and III trials to assess its therapeutic potential in various disease conditions.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetic acid (CAS No. 1805614-98-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its pharmacological properties, positioning it as a valuable asset in the development of novel drugs for treating metabolic disorders, inflammatory diseases, and other conditions.